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Compound of Interest

Compound Name: Ethoxydiisobutylaluminium

Cat. No.: B100121

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety and handling precautions
required when working with ethoxydiisobutylaluminium. Due to its hazardous properties,
strict adherence to established protocols is paramount to ensure the safety of laboratory
personnel and the integrity of research. This document synthesizes available safety data and
provides detailed procedural guidance for the use of this pyrophoric and water-reactive
compound.

Hazard Identification and Classification

Ethoxydiisobutylaluminium is a hazardous chemical that presents significant risks if not
handled properly. It is classified as a pyrophoric liquid, meaning it can ignite spontaneously in
air. Furthermore, it reacts violently with water, releasing flammable gases.

Summary of Hazards:
e Pyrophoric: Spontaneously flammable in air.
» Water-Reactive: Reacts violently with water, producing flammable ethanol.

e Health Hazards: Contact can cause severe skin and eye irritation or burns. Inhalation of
fumes can lead to respiratory irritation.
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Physical and Chemical Properties

Specific quantitative data for many physical and chemical properties of
ethoxydiisobutylaluminium are not readily available in public literature. The following table
summarizes the available information.

Property Value

Chemical Formula C1oH23AI0[1]

Molecular Weight 186.27 g/mol [1]

CAS Number 15769-72-9[1][2]

Boiling Point 125-126 °C at 2 Torr[3]
Appearance Data not available

Density Data not available

Flash Point Data not available
Solubility Reacts violently with water.

Toxicological Data and Exposure Limits

Comprehensive toxicological data, such as LD50 and LC50 values, for
ethoxydiisobutylaluminium are not publicly available. Similarly, specific occupational
exposure limits (PEL, TLV) have not been established for this compound. In the absence of
specific data, it should be handled as a substance with high potential for causing severe tissue
damage upon contact. All handling procedures should be designed to prevent any direct
contact with the skin, eyes, or respiratory system.

Safe Handling Protocols

The pyrophoric and water-reactive nature of ethoxydiisobutylaluminium necessitates the use
of specialized handling techniques to prevent exposure to air and moisture. The following
protocols are based on best practices for handling pyrophoric liquids.

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory when working with
ethoxydiisobutylaluminium.

PPE Category Specification

Wear nitrile gloves as a primary layer, with a
Hand Protection secondary pair of chemical-resistant gloves

(e.g., neoprene or butyl rubber) worn over them.

) Chemical splash goggles and a face shield are
Eye Protection _
required.

A flame-resistant lab coat must be worn. For
Body Protection larger quantities, a chemical-resistant apron

over the lab coat is recommended.

Footwear Closed-toe shoes are mandatory.

Engineering Controls

e Fume Hood: All manipulations must be performed in a certified fume hood with the sash
positioned as low as possible.

 Inert Atmosphere: Handling of ethoxydiisobutylaluminium requires the use of an inert
atmosphere, such as nitrogen or argon, to prevent contact with air and moisture. This is
typically achieved using a glovebox or Schlenk line techniques.

o Clear Workspace: The work area within the fume hood should be free of clutter and
flammable materials.

Experimental Workflow for Safe Transfer of
Ethoxydiisobutylaluminium

The following diagram illustrates the general workflow for safely transferring a pyrophoric liquid
like ethoxydiisobutylaluminium using a syringe.
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Preparation

Don Appropriate PPE

:

Prepare Fume Hood
(Clear area, lower sash)

:

Establish Inert Atmosphere
(Nitrogen or Argon)

;

Oven-dry and cool glassware
under inert atmosphere

Transfer

Flush syringe with
inert gas

l

Draw reagent into syringe

l

Dispense reagent into
reaction vessel

Cleanup
v

Quench residual reagent
in syringe and needle

l

Dispose of quenched materials
as hazardous waste

l

Decontaminate work area
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Safe transfer workflow for ethoxydiisobutylaluminium.
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Detailed Methodologies for Safe Handling

Syringe Transfer (for small volumes):

Preparation: Ensure all glassware is oven-dried and cooled under an inert atmosphere. The
reagent bottle should be securely clamped in the fume hood.

Inert Gas Purge: Purge a gas-tight syringe with inert gas by drawing and expelling the gas
multiple times.

Reagent Withdrawal: Pierce the septum of the reagent bottle with the syringe needle and
slowly withdraw the desired volume of ethoxydiisobutylaluminium. It is advisable to draw a
small amount of inert gas into the syringe after the liquid to act as a buffer.

Transfer: Quickly and carefully transfer the syringe to the reaction vessel and dispense the
reagent.

Quenching: Immediately after use, rinse the syringe and needle with a dry, inert solvent (e.g.,
hexane) and quench the residue in a separate flask containing a less reactive alcohol (e.g.,
isopropanol) under an inert atmosphere.

Cannula Transfer (for larger volumes):

Setup: Use a double-tipped needle (cannula) to transfer the liquid under a positive pressure
of inert gas from the reagent bottle to the reaction vessel.

Procedure: One end of the cannula is inserted through the septum of the reagent bottle, and
the other end is inserted into the reaction flask. A gentle positive pressure of inert gas is
applied to the reagent bottle to facilitate the transfer.

Completion: Once the transfer is complete, the cannula is removed and quenched in the
same manner as a syringe.

Spill and Emergency Procedures
Spill Response
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In the event of a spill, immediate and appropriate action is critical. The following decision tree
outlines the general response procedure.

Spill Occurs

Is the spill large or
uncontained?

Evacuate the area :
: Is there a fire?
and call emergency services

Use Class D fire extinguisher

(dry powder, sand)

Cover spill with dry sand,
soda ash, or powdered lime

i

Collect absorbed material
into a sealed container

;

Decontaminate the area

;

Dispose of as hazardous waste
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Decision tree for ethoxydiisobutylaluminium spill response.

Firefighting Measures

Suitable Extinguishing Media: Use a Class D fire extinguisher (for combustible metals), dry
sand, soda ash, or powdered lime.

Unsuitable Extinguishing Media:DO NOT use water, carbon dioxide (unless specified for
organometallics), or halogenated extinguishing agents.

Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).

First Aid Measures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes, removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Storage and Disposal
Storage

Store ethoxydiisobutylaluminium in a cool, dry, well-ventilated area, away from sources of
ignition and incompatible materials.

Containers must be kept tightly sealed under an inert atmosphere.

Store in a dedicated, fire-resistant cabinet.
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Disposal

Unused or waste ethoxydiisobutylaluminium must be quenched before disposal. This
should be done by slowly adding the material to a stirred, cooled solution of a less reactive

alcohol, such as isopropanol, in an inert solvent.

All quenched materials and contaminated items must be disposed of as hazardous waste in
accordance with local, state, and federal regulations.

Chemical Incompatibilities

Ethoxydiisobutylaluminium is incompatible with a wide range of common laboratory

chemicals. Contact with these substances can lead to vigorous and potentially explosive

reactions.

Incompatible Material

Water

Alcohols

Acids

Oxidizing agents

Halogenated compounds

Air

This guide is intended to provide a comprehensive overview of the safety and handling of
ethoxydiisobutylaluminium. It is not a substitute for proper training and adherence to
institution-specific safety protocols. Always consult the Safety Data Sheet (SDS) provided by

the manufacturer before using this or any other hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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